Verrucosin A

• CAS RN: 115713-02-5
• Molecular Formula: C25H40O5
• Molecular Weight: 420.6 g/mol
• IUPAC Name: [(2S)-3-acetyloxy-2-hydroxypropyl] (1R,2S,4aS,4bS,10aS)-2,4a,8,8,10a-pentamethyl-2,3,4,4b,5,6,7,10-octahydro-1H-phenanthrene-1-carboxylate
• InChI: InChI=1S/C25H40O5/c1-16-9-12-24(5)20-8-7-11-23(3,4)19(20)10-13-25(24,6)21(16)22(28)30-15-18(27)14-29-17(2)26/h10,16,18,20-21,27H,7-9,11-15H2,1-6H3/t16-,18-,20+,21-,24-,25-/m0/s1
• InChI Key: MBGNGXKKJHWNGZ-MYNLOJQDSA-N
• Isomeric SMILES: C[C@H]1CC[C@]2([C@@H]3CCCC(C3=CC[C@]2([C@@H]1C(=O)OC[C@H](COC(=O)C)O)C)(C)C)C
• SMILES: CC1CCC2(C3CCCC(C3=CCC2(C1C(=O)OCC(COC(=O)C)O)C)(C)C)C
• synonyms: verrucosin A

Description

Verrucosin A is a natural product that is derived from the fungus Myrothecium verrucaria. It has been found to have potent bioactivity against a variety of cancer cell lines, making it a promising candidate for cancer therapy.

Scientific Research Applications

Biogenesis and Structure

• Verrucosin A, a diterpenoid glyceride found in the marine mollusc Doris verrucosa, has been studied for its biogenesis. Experiments using labeled precursors demonstrated its de novo synthesis in the mollusc, providing insights into the biosynthesis of glycerol and terpenoid substructures (Fontana et al., 2003).

Biological Activities

• Research on verrucosin A's effects on tentacle regeneration in Hydra vulgaris revealed potent effects at low nanomolar ranges. This study underscores its potential in understanding cellular regeneration mechanisms (De Petrocellis et al., 1991).
• The molecule's impact on ion homeostasis has been identified, with studies showing its role in disrupting cellular ion balance. This property is of interest in the study of antimicrobial and antifungal activities (Akiyama et al., 2011).

Potential in Neurodegenerative Disease Research

• Verrucosin A has been explored for its potential applications in neurodegenerative diseases. In silico techniques identified it as a compound of interest for targets related to Alzheimer’s and Parkinson’s diseases (Ivanova et al., 2018).

Cytotoxic Activity

• Studies have shown verrucosin A's cytotoxic activity against certain cell lines, highlighting its potential in cancer research and therapy. This aspect is particularly relevant for investigating mechanisms of cell death and treatment strategies (Wukirsari et al., 2016).

Food Safety and Detection

• Verrucosin A has been detected in various dry-ripened foods, necessitating the development of detection methods for food safety. The development of PCR protocols for its detection in food samples is crucial for monitoring and preventing health risks (Rodríguez et al., 2012).

Antioxidant Activity

• The antioxidant properties of verrucosin A have been evaluated, contributing to our understanding of the role of lignans in oxidative stress and potential therapeutic applications (Yamauchi et al., 2007).